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Introduction: Selection of an Appropriate Alpha
Source for Spectrometry Calibration
The accurate calibration of alpha spectrometers is fundamental for the quantitative analysis of

alpha-emitting radionuclides. An ideal calibration source possesses a long half-life, emits alpha

particles at well-defined and distinct energies, and is readily available in a stable, safe, and

certified form.

While the inquiry specified the use of Polonium-205 (²⁰⁵Po), it is crucial to note that this

isotope is not a suitable candidate for routine alpha spectrometry calibration. ²⁰⁵Po is an

artificially produced radionuclide with an extremely short half-life of approximately 1.74 hours[1]

[2]. This rapid decay makes it impractical for establishing and maintaining a reliable and long-

term calibration of a spectrometer.

Therefore, these application notes will focus on the use of a more appropriate and widely

accepted calibration standard: a mixed alpha source typically containing Americium-241
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(²⁴¹Am), Plutonium-239 (²³⁹Pu), and Curium-244 (²⁴⁴Cm). These radionuclides offer a range of

alpha energies that are suitable for the calibration of most alpha-emitting nuclides of interest in

environmental monitoring, research, and drug development.

Characteristics of Standard Alpha Calibration
Sources
The selection of radionuclides for a mixed alpha source is based on their decay characteristics,

which provide a series of distinct and well-separated peaks across a useful energy range.

Radionuclide Half-life
Primary Alpha
Energies (MeV)

Abundance (%)

Americium-241

(²⁴¹Am)
432.2 years 5.486 85.2

5.443 12.8

Plutonium-239 (²³⁹Pu) 24,110 years 5.157 73.3

5.144 15.1

5.106 11.5

Curium-244 (²⁴⁴Cm) 18.1 years 5.805 76.7

5.763 23.3

Note: The listed alpha energies and abundances are the most prominent; other minor

emissions exist.

Experimental Protocol: Energy Calibration of an
Alpha Spectrometer
This protocol outlines the procedure for performing an energy calibration using a mixed ²⁴¹Am,

²³⁹Pu, and ²⁴⁴Cm source.

3.1. Materials and Equipment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alpha spectrometer (e.g., Passivated Implanted Planar Silicon (PIPS) detector)

Vacuum chamber

Preamplifier, amplifier, and multichannel analyzer (MCA)

Mixed alpha calibration source (²⁴¹Am, ²³⁹Pu, ²⁴⁴Cm), traceable to a national standards

laboratory[3]

Tweezers for handling the source[4]

Data acquisition and analysis software

3.2. Pre-measurement Checks

System Integrity: Ensure all cables and connections are secure.

Vacuum System: Verify that the vacuum pump is operational and can achieve the required

vacuum level for the detector.

Detector Inspection: Visually inspect the detector for any signs of contamination or damage.

3.3. Calibration Procedure

Source Placement: Using tweezers, carefully place the mixed alpha source in the center of

the sample holder within the vacuum chamber. Ensure the active side of the source is facing

the detector.

Chamber Evacuation: Close the vacuum chamber and evacuate it to the manufacturer's

recommended operating pressure.

Detector Bias: Apply the recommended bias voltage to the detector.

Data Acquisition: Begin data acquisition using the MCA software. Collect a spectrum for a

sufficient duration to obtain well-defined peaks with good statistical significance (low

uncertainty).
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Peak Identification: Identify the prominent alpha peaks corresponding to ²⁴¹Am, ²³⁹Pu, and

²⁴⁴Cm.

Centroid Determination: Use the analysis software to determine the channel number

corresponding to the centroid of each identified peak.

Calibration Curve: Create a calibration curve by plotting the known alpha energies of the

standards against their corresponding channel numbers. Perform a linear regression to

determine the energy calibration equation (Energy = m * Channel + c).

Calibration Verification: Verify the quality of the calibration by checking the Full Width at Half

Maximum (FWHM) of the peaks, which is an indicator of detector resolution. For

electroplated sources, FWHM values are typically less than 20 keV[3][4].

3.4. Post-measurement

Bias Voltage: Turn off the detector bias voltage.

Venting: Slowly vent the vacuum chamber to atmospheric pressure.

Source Removal: Carefully remove the calibration source using tweezers and return it to its

storage container[4].

Experimental Protocol: Efficiency Calibration of an
Alpha Spectrometer
The detection efficiency is a function of the counting geometry (source-to-detector distance and

active area).

4.1. Procedure

Energy Calibration: Perform an energy calibration as described in the protocol above.

Acquire Spectrum of Certified Source: Using a certified single-nuclide source with a known

activity (e.g., ²⁴¹Am), acquire a spectrum for a predetermined time.
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Determine Net Counts: For the prominent peak of the certified source, determine the total

counts within the region of interest (ROI).

Calculate Efficiency: The detection efficiency (ε) is calculated as:

ε (%) = (Net Counts / Acquisition Time) / (Source Activity * Branching Ratio) * 100

Net Counts: Total counts in the peak of interest.

Acquisition Time: The duration of the measurement in seconds.

Source Activity: The certified activity of the calibration source in Becquerels (Bq).

Branching Ratio: The probability of the specific alpha decay being measured.

Safety Precautions
Handling: Always handle radioactive sources with tweezers to prevent contamination and

damage[4].

Contamination: Although modern alpha sources are designed to minimize leakage, regular

wipe tests of the spectrometer chamber and work area are recommended.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves and a lab

coat, when handling radioactive sources.

Storage: Store radioactive sources in a designated and shielded location when not in use.

Regulations: Adhere to all local and institutional regulations for the handling and disposal of

radioactive materials[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Polonium-205 - isotopic data and properties [chemlin.org]

2. Polonium, isotope of mass 205 | Po | CID 6337601 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. EZAG Holding | Alpha Spectroscopy Sources - EZAG Holding [ezag.com]

4. ezag.com [ezag.com]

5. tsapps.nist.gov [tsapps.nist.gov]

To cite this document: BenchChem. [using Polonium-205 as a source for alpha spectrometry
calibration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234584#using-polonium-205-as-a-source-for-alpha-
spectrometry-calibration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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